Cas no 1805593-38-7 (4-Bromo-5-difluoromethoxy-2-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-5-difluoromethoxy-2-(trifluoromethoxy)aniline
• CAS No: 1805593-38-7
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4792684
• Update Time: 2023-08-17

4-Bromo-5-difluoromethoxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-difluoromethoxy-2-(trifluoromethoxy)aniline

• Inchi： 1S/C8H5BrF5NO2/c9-3-1-6(17-8(12,13)14)4(15)2-5(3)16-7(10)11/h1-2,7H,15H2
• InChI Key： IHJPPZFAUTYYMR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC(F)F)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 44.5